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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

3-Bromo-1-phenylpropan-1-ol

34052-63-6

B2642998

Get Quote

Executive Summary

3-Bromo-1-phenylpropan-1-ol is a bifunctional halogenated organic intermediate featuring a

secondary benzylic alcohol and a primary alkyl bromide.[1] Due to the presence of the bromine

atom, this compound must be segregated into the Halogenated Organic Waste stream. Under

no circumstances should it be combined with general non-halogenated organic solvents or

disposed of down the drain.

Immediate Action Plan:

oxidizers.

Waste Stream: Halogenated Organic (High BTU, requires acid scrubbing).
Container: Amber Glass or HDPE (High-Density Polyethylene).
Labeling: "Hazardous Waste — Halogenated Organic — Toxic/Irritant.”

Incompatibility: Do NOT mix with strong bases (risk of rapid cyclization/elimination) or strong
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Chemical Profile & Hazard Identification

To ensure safe handling, researchers must understand the specific reactivity profile of this
molecule. It is not merely "organic waste"; it is an alkylating agent and a reactive intermediate.

Property Data Operational Implication

Compound Name 3-Bromo-1-phenylpropan-1-ol Verify label matches inventory.

Bifunctional: Benzylic alcohol +

Structure Ph-CH(OH)-CH2-CH2-Br )

Alkyl bromide.

] CRITICAL: Must not enter non-

Waste Class Halogenated Organic

halogenated streams.

) ) Combustible. Store away from

Flash Point >110°C (Estimated)

heat sources.

L ] Potential carcinogen/mutagen.

Reactivity Alkylating Agent

Use double gloves.

- ) N Benzylic position prone to

Stability Acid Sensitive

elimination/substitution.[2]

The "Why" Behind the Protocol (Causality)

» Why Segregate Halogens? When halogenated compounds (containing Br, Cl, F) are
incinerated in standard facilities, they generate acidic gases (e.g., HBr, HCI). These gases
corrode combustion chambers and contribute to acid rain. Therefore, they must be sent to
specialized incinerators equipped with alkaline scrubbers to neutralize these byproducts.

* Why Avoid Bases? The structure contains a hydroxyl group and a leaving group (Bromine)
separated by three carbons. In the presence of a strong base, this molecule can undergo
intramolecular cyclization to form oxetanes or elimination to form styrenic derivatives. These
reactions can be exothermic, creating pressure hazards in sealed waste drums.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system. If a step is impossible (e.g., "Container
is degrading"), it indicates a failure in the previous step (e.g., "Incompatible waste mixed").
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Phase 1: Segregation & Preparation

¢ Isolate the Waste:

o Do not mix with non-halogenated solvents (Acetone, Methanol, Hexane) unless the entire
mixture is labeled "Halogenated."

o Strict Prohibition: Do not mix with strong bases (NaOH, KOH, Amines) or strong oxidizers
(Peroxides, Nitric Acid).

e Quenching (If Reactive Residue):

o If the waste contains unreacted reagents (e.g., borohydrides from reduction steps),
guench carefully with dilute acid/water before adding to the solvent waste container.

o Note: 3-Bromo-1-phenylpropan-1-ol itself does not require quenching, but the reaction
mixture it came from might.

Phase 2: Packaging

» Select Container:
o Preferred: Amber glass bottles with PTFE-lined caps.
o Acceptable: HDPE carboys (if dilute).
o Avoid: Metal cans (corrosion risk from potential HBr hydrolysis).

e Headspace Rule: Leave at least 10-15% headspace in the container to allow for thermal
expansion.

Phase 3: Labeling & Documentation

o Label Contents:

o Full Chemical Name: "3-Bromo-1-phenylpropan-1-ol" (Do not use
abbreviations/acronyms).
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o Constituents: If in solution, list the solvent and approximate % (e.g., "Dichloromethane
90%, 3-Bromo-1-phenylpropan-1-ol 10%").

e Hazard Checkboxes: Mark "Toxic," "Irritant,” and "Halogenated."

Phase 4: Storage & Pickup

o Satellite Accumulation Area (SAA): Store in a secondary containment tray (polypropylene) to
catch leaks.

» Request Pickup: Contact your facility's EHS (Environmental Health & Safety) department
once the container is 90% full or within 6-12 months of start date (depending on local
regulations).

Emergency Response: Spill Management

Scenario: A 100mL bottle of 3-Bromo-1-phenylpropan-1-ol drops and shatters.

Evacuate & Ventilate: Clear the immediate area.[3] Alkyl bromides are lachrymators (tear-
inducing) and respiratory irritants.

e PPE Up: Don Nitrile gloves (double layer recommended) or Silver Shield/Laminate gloves for
prolonged contact. Wear safety goggles and a lab coat.

» Contain: Use a non-combustible absorbent (Vermiculite, Sand, or Bentonite clay).

o Do NOT use paper towels: While the flashpoint is high, organic halides on cellulose can
increase flammability or reactivity risks in the waste bin.

o Collect: Scoop the absorbent into a heavy-duty plastic bag or wide-mouth jar.
o Decontaminate: Scrub the surface with a soap and water solution.

o Dispose: Label the debris as "Solid Hazardous Waste — Halogenated Debris" and treat as
chemical waste.

Decision Logic & Workflow (Visualized)
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The following diagram illustrates the critical decision points for disposing of this specific
compound.

Waste Generation:
3-Bromo-1-phenylpropan-1-ol

Is the waste Pure or a Mixture?

Mixture/Solution

Pure Compound

Check Compatibility:
Are Strong Bases Present?

Yes (Base Present)

ACTION: Neutralize Base First
(Prevent Cyclization)

Select Container:
Glass or HDPE (No Metal)

Labeling:
'Halogenated Organic Waste'
List all constituents

Store in Secondary Containment
(Satellite Accumulation Area)

EHS / Professional Pickup
(Incineration w/ Scrubbers)
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Click to download full resolution via product page

Caption: Decision matrix for the safe segregation and packaging of 3-Bromo-1-phenylpropan-
1-ol waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-phenylpropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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